[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]methyl 1-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate

• IUPAC Name: [5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]methyl 1-(3,4-dimethylphenyl)-5-methyltriazole-4-carboxylate
• InChI: InChI=1S/C24H24N4O3/c1-14-6-9-19(10-7-14)23-25-21(18(5)31-23)13-30-24(29)22-17(4)28(27-26-22)20-11-8-15(2)16(3)12-20/h6-12H,13H2,1-5H3
• InChI Key: ZJZSJJPIQFCYSZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC(=C(O2)C)COC(=O)C3=C(N(N=N3)C4=CC(=C(C=C4)C)C)C
• Molecular Formula: C24H24N4O3
• Molecular Weight: 416.5 g/mol

Description

[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]methyl 1-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate is a useful research compound. Its molecular formula is C24H24N4O3 and its molecular weight is 416.481. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis and Characterization : Triazole derivatives, including similar compounds, have been synthesized and characterized through various methods, such as X-ray diffraction, spectroscopy, and density functional theory (DFT) calculations. These methods provide insights into the molecular structures, stability, and reactivity of these compounds (Ahmed et al., 2016). Such analyses are crucial for understanding the properties and potential applications of these compounds in various fields of research.

• Molecular Interactions and Applications : The study of π-hole tetrel bonding interactions in triazole derivatives reveals insights into the nucleophilic/electrophilic nature of functional groups and their influence on interaction energies. This understanding is vital for applications in molecular design and self-assembly in materials science (Ahmed et al., 2020).

Potential Applications

• Antimicrobial Activities : Some triazole derivatives show antimicrobial activities against various microorganisms, indicating their potential use in developing new antimicrobial agents. The synthesis of new triazole derivatives and their antimicrobial efficacy highlight the role of these compounds in pharmaceutical research (Bektaş et al., 2007).

• Antiviral Activity : Research on dimethyl 2-[(1-arylamino-1-arylmethylidene)hydrazono]succinate derivatives, which share structural similarities, explores their antiviral activities. Some derivatives exhibit moderate virucidal activity and partially inhibit virus absorption to susceptible cells, indicating their potential in antiviral therapy (Modzelewska-Banachiewicz & Kamińska, 2001).

Mechanism of Action

Target of Action

The compound “[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]methyl 1-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate” is a complex organic molecule that contains an oxazole ring and a triazole ring. Compounds containing these rings are often used in medicinal chemistry due to their diverse biological activities . .

Mode of Action

The mode of action of a compound is determined by its interaction with its biological target. Oxazoles and triazoles can interact with biological targets through various mechanisms, such as hydrogen bonding, hydrophobic interactions, and π-π stacking . The exact mode of action of this compound would depend on its specific target.

Biochemical Pathways

Without specific information, it’s hard to predict the exact biochemical pathways this compound might affect. Oxazoles and triazoles are known to interfere with various biochemical pathways, including those involved in cell signaling, protein synthesis, and enzymatic reactions .